2-Chloro-5-(3,5-dichlorophenyl)phenol, 95%

• IUPAC Name: 2-chloro-5-(3,5-dichlorophenyl)phenol
• InChI: InChI=1S/C12H7Cl3O/c13-9-3-8(4-10(14)6-9)7-1-2-11(15)12(16)5-7/h1-6,16H
• InChI Key: VTKISVSVIOLKTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)Cl)Cl)O)Cl
• Molecular Formula: C12H7Cl3O
• DSSTOX Substance ID: DTXSID60686102
• Molecular Weight: 273.5 g/mol
• CAS RN: 1261983-48-5

Description

2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% (2,5-DCP) is a phenolic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in water, ethanol, and ether. The compound is used in a variety of organic synthesis reactions, as well as in the production of pharmaceuticals, pesticides, and other industrial chemicals. 2,5-DCP is also used in the production of fluorescent dyes and as a reagent in the detection of certain proteins and other biological molecules. In addition, 2,5-DCP has been studied for its potential applications in the treatment of cancer and other diseases.

Scientific Research Applications

2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% has a wide range of applications in scientific research. The compound can be used as a reagent in the detection of certain proteins and other biological molecules. It can also be used in the synthesis of fluorescent dyes and in the production of pharmaceuticals, pesticides, and other industrial chemicals. In addition, 2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% has been studied for its potential applications in the treatment of cancer and other diseases.

Mechanism of Action

2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% is thought to act by inhibiting the activity of certain enzymes involved in the metabolism of certain proteins and other biological molecules. Specifically, the compound is thought to inhibit the activity of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. In addition, 2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% is thought to inhibit the activity of the enzyme nitric oxide synthase, which is involved in the production of nitric oxide.
Biochemical and Physiological Effects
2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% has been studied for its potential effects on biochemical and physiological processes. The compound is thought to inhibit the activity of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. In addition, 2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% is thought to inhibit the activity of the enzyme nitric oxide synthase, which is involved in the production of nitric oxide. The compound is also thought to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

The use of 2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% in laboratory experiments has several advantages. The compound is relatively inexpensive and easy to obtain, and it is soluble in several solvents, making it easy to use in a variety of experiments. In addition, the compound is relatively stable and has a long shelf life. However, the compound can be toxic if inhaled or ingested, and it should be handled with care.

Future Directions

The potential applications of 2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% are vast, and there are many potential future directions for research. For example, the compound could be studied further for its potential effects on biochemical and physiological processes. In addition, the compound could be studied for its potential applications in the treatment of cancer and other diseases. Furthermore, the compound could be used in the synthesis of fluorescent dyes and in the production of pharmaceuticals, pesticides, and other industrial chemicals. Finally, the compound could be used as a reagent in the detection of certain proteins and other biological molecules.

Synthesis Methods

2-Chloro-5-(3,5-dichlorophenyl)phenol, 95% can be synthesized by a variety of methods. One method involves the reaction of 2-chloro-5-hydroxybenzaldehyde with 3,5-dichlorobenzoyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is usually carried out at a temperature of 80-90°C and yields a white solid that can be purified by recrystallization. Another method involves the reaction of 2-chloro-5-hydroxybenzaldehyde with 3,5-dichlorobenzoyl chloride in the presence of a base such as triethylamine. This reaction yields a white solid that can be purified by recrystallization.